2-(1H-indol-2-yl)-N-(2-oxotetrahydrothiophen-3-yl)thiazole-4-carboxamide

• IUPAC Name: 2-(1H-indol-2-yl)-N-(2-oxothiolan-3-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H13N3O2S2/c20-14(18-11-5-6-22-16(11)21)13-8-23-15(19-13)12-7-9-3-1-2-4-10(9)17-12/h1-4,7-8,11,17H,5-6H2,(H,18,20)
• InChI Key: WVWLPKHQLDEGLX-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)C2=CSC(=N2)C3=CC4=CC=CC=C4N3
• Molecular Formula: C16H13N3O2S2
• Molecular Weight: 343.4 g/mol

Description

2-(1H-indol-2-yl)-N-(2-oxotetrahydrothiophen-3-yl)thiazole-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In

Scientific Research Applications

Antimicrobial and Antibacterial Agents

Compounds with similar structures have been synthesized and evaluated for their antimicrobial and antibacterial properties. For instance, novel Schiff bases derived from 2-aminobenzothiazole nucleus have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, highlighting their potential as antibacterial agents (Palkar et al., 2017). Similarly, indole and thiazole containing compounds have been synthesized and their antimicrobial activity tested, revealing their potential in combating microbial resistance (Muralikrishna et al., 2014).

Anti-inflammatory Applications

The design and synthesis of thiazolyl/oxazolyl formazanyl indoles have demonstrated moderate to good anti-inflammatory activity, offering a novel approach to anti-inflammatory drug development (Singh et al., 2008).

Potential Cannabinoid Receptor Activity

Research on novel compounds including thiazolylindoles has explored their potential cannabinoid receptor activity, which could open new avenues for the development of drugs targeting the cannabinoid system (Westphal et al., 2015).

Synthesis and Characterization of Dyes

The synthesis and characterization of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers have been explored. These compounds show not only high efficiency in dyeing but also possess antioxidant and antitumor activity, indicating their dual functional applications (Khalifa et al., 2015).

Automated Synthesis Techniques

Automated multistep continuous flow synthesis of 2-(1H-indol-3-yl)thiazole derivatives has been reported, highlighting advancements in synthesis techniques that allow for rapid and efficient production of complex, drug-like small molecules (Pagano et al., 2012).